Cas no 68109-59-1 (9,12-octadecadienoate, (9Z,12Z)-, iron(3+) salt)

• Product Name: 9,12-octadecadienoate, (9Z,12Z)-, iron(3+) salt
• CAS No: 68109-59-1
• MF: C₅₄H₉₆FeO₆
• MW: 897.18145942688
• CID: 1724066
• PubChem ID: 154734418
• Update Time: 2024-03-01

9,12-octadecadienoate, (9Z,12Z)-, iron(3+) salt Chemical and Physical Properties

Names and Identifiers

• 9,12-octadecadienoate, (9Z,12Z)-, iron(3+) salt
• iron(3+),(9Z,12Z)-octadeca-9,12-dienoate
• Tris[(9Z,12Z)-9,12-octadecadienoic acid] iron(III) salt

• Inchi： 1S/3C18H32O2.Fe/c3*1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20;/h3*6-7,9-10H,2-5,8,11-17H2,1H3,(H,19,20);/q;;;+3/b3*7-6-,10-9-;
• InChI Key： AEJDTAYHARDWRW-VLKMOBIUSA-N
• SMILES： [Fe+3].OC(CCCCCCC/C=C\C/C=C\CCCCC)=O.OC(CCCCCCC/C=C\C/C=C\CCCCC)=O.OC(CCCCCCC/C=C\C/C=C\CCCCC)=O

Computed Properties

• Exact Mass: 335.167347
• Monoisotopic Mass: 335.167347
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 13
• Complexity: 261
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.1

Experimental Properties

• Boiling Point: 360.6°C at 760 mmHg
• Flash Point: 273°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Lineolic acids and derivatives